N'-(2,5-difluorophenyl)-N,N-dimethylsulfamide

• IUPAC Name: 2-(dimethylsulfamoylamino)-1,4-difluorobenzene
• InChI: InChI=1S/C8H10F2N2O2S/c1-12(2)15(13,14)11-8-5-6(9)3-4-7(8)10/h3-5,11H,1-2H3
• InChI Key: CARUXNLXMLMGRK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)NC1=C(C=CC(=C1)F)F
• Molecular Formula: C8H10F2N2O2S
• Molecular Weight: 236.24 g/mol
• CAS No.: 866154-25-8

Description

N'-(2,5-difluorophenyl)-N,N-dimethylsulfamide is a useful research compound. Its molecular formula is C8H10F2N2O2S and its molecular weight is 236.24. The purity is usually 95%.
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Scientific Research Applications

Oxidative Addition/Cycloaddition Reactions

N'-(2,5-difluorophenyl)-N,N-dimethylsulfamide is involved in complex chemical reactions. For instance, oxidative addition/cycloaddition reactions with arenesulfonamides and triflamide lead to the formation of diverse products, indicating its reactivity and potential for synthesizing novel compounds. This reactivity is essential for developing new chemical entities with possible applications in materials science, pharmaceuticals, and organic synthesis (Shainyan et al., 2017).

Enhancement of Electrical Conductivity

Compounds related to this compound can enhance the electrical conductivity of certain materials. For example, the electrical conductivity of poly(3,4-ethylenedioxythiophene) doped with poly(4-styrenesulfonate) improves significantly by changing solvents, showcasing its potential in the development of conductive materials and electronic devices (Kim et al., 2002).

Novel Syntheses and Biological Evaluations

The synthesis and biological evaluation of novel benzenesulfonamide derivatives, which might be structurally or functionally related to this compound, have been explored. These studies aim to create compounds with potential antitumor activity, providing a basis for future pharmaceutical development (Fahim & Shalaby, 2019).

Organophosphorus Flame Retardant Agents

Research into flame retardant agents has shown the efficacy of organophosphorus compounds in enhancing the fire resistance of materials. Such studies might indirectly relate to the broader chemical family to which this compound belongs, highlighting its potential utility in developing new flame retardant systems (Wu & Yang, 2007).

Mechanism of Action

Target of Action

The primary target of N’-(2,5-difluorophenyl)-N,N-dimethylsulfamide is Carbonic Anhydrase 2 . This enzyme plays a crucial role in maintaining pH balance in the body by catalyzing the reversible hydration of carbon dioxide.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can impact how N’-(2,5-difluorophenyl)-N,N-dimethylsulfamide interacts with its target and exerts its effects .